Cas no 2167840-77-7 (2-(2-bromoethyl)oxetane)

• Product Name: 2-(2-bromoethyl)oxetane
• CAS No: 2167840-77-7
• MF: C₅H₉BrO
• MW: 165.028361082077
• CID: 5700479
• PubChem ID: 57467552
• Update Time: 2026-03-11

2-(2-bromoethyl)oxetane Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)oxetane
• D79156
• PS-17226
• 2167840-77-7
• SCHEMBL11565964

• Inchi： 1S/C5H9BrO/c6-3-1-5-2-4-7-5/h5H,1-4H2
• InChI Key： ZVDZWKMUYONCQC-UHFFFAOYSA-N
• SMILES： O1CCC1CCBr

Computed Properties

• Exact Mass: 163.98368g/mol
• Monoisotopic Mass: 163.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(2-bromoethyl)oxetane

Professional Introduction to Compound with CAS No. 2167840-77-7 and Product Name: 2-(2-bromoethyl)oxetane

2-(2-bromoethyl)oxetane, identified by the Chemical Abstracts Service (CAS) number 2167840-77-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxetane derivative, characterized by its unique structural framework, has garnered considerable attention due to its versatile applications in synthetic chemistry and potential utility in drug development. The presence of a bromoethyl substituent and the strained three-membered oxetane ring imparts distinct reactivity, making it a valuable intermediate in various chemical transformations.

The structure of 2-(2-bromoethyl)oxetane features a cyclopropane-like core with an oxygen atom, providing a highly reactive site for nucleophilic attack. This reactivity is further enhanced by the electron-withdrawing nature of the bromine atom, which facilitates various substitution and coupling reactions. Such characteristics make it an attractive building block for constructing more complex molecular architectures, particularly in medicinal chemistry.

In recent years, 2-(2-bromoethyl)oxetane has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its ability to undergo facile functionalization has enabled the development of a range of pharmacophores targeting different disease mechanisms. For instance, researchers have leveraged its reactivity to introduce bioactive moieties into peptidomimetics and small-molecule inhibitors, demonstrating its potential in addressing unmet medical needs.

One of the most compelling aspects of CAS No. 2167840-77-7 is its role in the development of bioconjugates. The oxetane ring can be selectively opened under mild conditions, allowing for the incorporation of functional groups such as amines, thiols, or carboxylic acids. This property has been exploited in the design of probes for biochemical assays and in the synthesis of drug-drug conjugates (DDCs), where precise control over molecular connectivity is critical.

The pharmaceutical industry has shown particular interest in 2-(2-bromoethyl)oxetane due to its potential as a precursor for antiviral and anticancer agents. Studies have demonstrated its utility in generating substituted oxetanes that exhibit inhibitory activity against viral proteases and kinases. Furthermore, its incorporation into heterocyclic frameworks has led to compounds with promising cytotoxic effects, highlighting its significance in oncology research.

From a synthetic chemistry perspective, CAS No. 2167840-77-7 offers unique advantages as a synthetic intermediate. The strained oxetane ring undergoes ring-opening reactions under various conditions, including nucleophilic attack or thermal treatment, enabling the construction of linear or branched alcohols with high regioselectivity. This makes it an invaluable tool for late-stage functionalization in complex molecule synthesis.

Recent advancements in flow chemistry have also harnessed the reactivity of 2-(2-bromoethyl)oxetane to develop efficient one-pot processes for constructing bioactive scaffolds. These methodologies have streamlined the synthesis of target molecules while minimizing waste and improving scalability, aligning with green chemistry principles. Such innovations underscore the compound's relevance in modern pharmaceutical manufacturing.

The versatility of CAS No. 2167840-77-7 extends to materials science applications as well. Researchers have explored its use in generating polymers with tailored properties by incorporating oxetane units into macromolecular chains. These polymers exhibit unique mechanical and thermal characteristics, making them suitable for advanced material applications such as coatings or biodegradable scaffolds.

In conclusion, 2-(2-bromoethyl)oxetane (CAS No. 2167840-77-7) represents a multifaceted compound with broad utility across multiple domains of chemistry and medicine. Its unique structural features and reactivity profile make it an indispensable tool for synthetic chemists and pharmaceutical researchers alike. As ongoing studies continue to uncover new applications for this compound, its importance is expected to grow further, driving innovation in drug discovery and material science alike.